3-Bromomethyl-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxy

• IUPAC Name: 3-(bromomethyl)-1-hydroxy-2,2,5,5-tetramethylpyrrole
• InChI: InChI=1S/C9H16BrNO/c1-8(2)5-7(6-10)9(3,4)11(8)12/h5,12H,6H2,1-4H3
• InChI Key: CGDZKGTWKIGMNM-UHFFFAOYSA-N
• Canonical SMILES: CC1(C=C(C(N1O)(C)C)CBr)C
• Molecular Formula: C9H16BrNO
• DSSTOX Substance ID: DTXSID50570566
• Molecular Weight: 234.13 g/mol
• CAS No.: 76893-32-8

Description

3-Bromomethyl-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxy, also known as this compound, is a useful research compound. Its molecular formula is C9H16BrNO and its molecular weight is 234.13 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Spin-label Reagents : The compound is used in the synthesis of various spin-label reagents. For instance, Hideg et al. (1993) described the synthesis of 3,4-disubstituted 2,5-dihydro-1H-pyrrol-1-yloxyl radicals using a Claisen rearrangement process, which is crucial in the field of chemical research and molecular identification (Hideg et al., 1993).

• Creation of Biomolecule Spin Labels : The compound's derivatives are significant in creating spin labels for biomolecules, highlighting its importance in biochemical research. Hankovszky et al. (1989) synthesized 3-substituted 2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxyl radicals, showcasing their utility as new SH-reagents for spin-labelling of biomolecules (Hankovszky et al., 1989).

Applications in Molecular Synthesis

• Paramagnetic Selenophenes Synthesis : Kálai et al. (2010) employed the compound in synthesizing paramagnetic selenophenes, important for the development of spin labels and molecular probes (Kálai et al., 2010).

• Development of Electrochemical Properties : Research by Fish et al. (1988) on nitroxyl radicals, including derivatives of this compound, delved into their electrochemical and spectroelectrochemical properties, underlining the compound's role in electrochemical studies (Fish et al., 1988).

Utility in Polymer and Materials Science

• Deeply Colored Polymers Synthesis : Welterlich et al. (2012) demonstrated the use of related compounds in synthesizing deeply colored polymers, showing the compound's relevance in materials science and polymer chemistry (Welterlich et al., 2012).

• Luminescent Polymers Production : Zhang and Tieke (2008) utilized derivatives of the compound in creating highly luminescent polymers, underlining its significance in developing new materials with specific optical properties (Zhang & Tieke, 2008).